Cas no 137810-19-6 (2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether)

2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether structure
137810-19-6 structure
Product Name:2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
CAS No:137810-19-6
MF:C22H30F4O
MW:386.466620922089
CID:1254773
PubChem ID:14985100
Update Time:2025-04-20

2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
    • 2-Fluoro-<wbr>
    • benzene, <wbr>
    • LogP
    • 3-HHB(F)-OCF3
    • SCHEMBL8771358
    • DTXSID501123919
    • Rel-(1r,1's,4R,4'R)-4-(3-fluoro-4-(trifluoromethoxy)phenyl)-4'-propyl-1,1'-bi(cyclohexane)
    • SCHEMBL3437359
    • SCHEMBL8771352
    • SCHEMBL8110570
    • 2-Fluoro-4-[(trans,trans)-4a(2)-propyl[1,1a(2)-bicyclohexyl]-4-yl]-1-(trifluoromethoxy)benzene
    • 137810-19-6
    • [trans(trans)]-2-Fluoro-4-(4'-propyl[1,1'-bicyclohexyl]-4-yl)-1-(trifluoromethoxy)benzene
    • Inchi: 1S/C22H30F4O/c1-2-3-15-4-6-16(7-5-15)17-8-10-18(11-9-17)19-12-13-21(20(23)14-19)27-22(24,25)26/h12-18H,2-11H2,1H3
    • InChI Key: KDUUQRLPPVKDSR-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCC)CC1)OC(F)(F)F

Computed Properties

  • Exact Mass: 386.2234
  • Monoisotopic Mass: 386.22327822g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
  • PSA: 9.23
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.